Cas no 885275-44-5 (Pyrazolo1,5-apyridine-3-carbothioic acid amide)

• Product Name: Pyrazolo1,5-apyridine-3-carbothioic acid amide
• CAS No: 885275-44-5
• MF: C₈H₇N₃S
• MW: 177.226279497147
• MDL: MFCD06739038
• CID: 711265
• PubChem ID: 46840049
• Update Time: 2025-10-31

Pyrazolo1,5-apyridine-3-carbothioic acid amide Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-3-carbothioamide
• Pyrazolo[1,5-a]pyridine-3-carbothioic acid amide
• Pyrazolo1,5-apyridine-3-carbothioic acid amide

• MDL： MFCD06739038
• Inchi： 1S/C8H7N3S/c9-8(12)6-5-10-11-4-2-1-3-7(6)11/h1-5H,(H2,9,12)
• InChI Key： WIZMVNAJVUZUFV-UHFFFAOYSA-N
• SMILES： S=C(C1C=NN2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 177.03600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5

Experimental Properties

• PSA: 75.41000
• LogP: 1.66880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Pyrazolo1,5-apyridine-3-carbothioic acid amide

Pyrazolo[1,5-a]pyridine-3-carbothioic acid amide: A Comprehensive Overview

Pyrazolo[1,5-a]pyridine-3-carbothioic acid amide, also known by its CAS number 885275-44-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and potential applications in drug design, agrochemicals, and advanced materials. The structure of Pyrazolo[1,5-a]pyridine is characterized by a fused pyrazole and pyridine ring system, which contributes to its aromaticity and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like Pyrazolo[1,5-a]pyridine in the development of new pharmaceutical agents. For instance, researchers have explored the potential of this compound as a scaffold for designing inhibitors of key enzymes involved in cancer progression. The sulfur-containing group in the molecule (carbothioic acid amide) plays a crucial role in enhancing its bioavailability and binding affinity to target proteins. This makes it a promising candidate for drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, Pyrazolo[1,5-a]pyridine has shown potential in the field of materials science. Its aromaticity and conjugated system make it an ideal candidate for use in organic electronics. Recent advancements have demonstrated that this compound can be incorporated into organic semiconductors to improve their charge transport properties. This opens up new possibilities for its use in flexible electronics, light-emitting diodes (LEDs), and photovoltaic devices.

The synthesis of Pyrazolo[1,5-a]pyridine-3-carbothioic acid amide involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have optimized these synthetic routes to achieve higher yields and better purity. For example, a recent study reported the use of microwave-assisted synthesis to accelerate the formation of the heterocyclic core while maintaining precise control over the reaction conditions.

The physical and chemical properties of this compound are also subjects of extensive research. Its solubility in various solvents, thermal stability, and spectroscopic characteristics have been thoroughly investigated to understand its behavior under different conditions. These studies are essential for determining its suitability for various applications and for guiding further modifications to enhance its performance.

In conclusion, Pyrazolo[1,5-a]pyridine-3-carbothioic acid amide represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As new insights into its properties continue to emerge, this compound is expected to play an increasingly important role in advancing modern science and technology.